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Introduction
Vinyl esters represent a significant class of monomers and resins that have found widespread

application across various industries, from coatings and adhesives to advanced composites.

Their history is a fascinating journey of chemical innovation, driven by the pursuit of materials

with unique properties. This in-depth technical guide explores the core of vinyl ester discovery

and development, providing a detailed historical narrative, comprehensive data on their

synthesis and properties, and a look at the key experimental methodologies that paved the way

for their modern applications.

The Dawn of Vinyl Chemistry: Early Syntheses and
Key Pioneers
The story of vinyl esters is intrinsically linked to the development of acetylene chemistry in the

late 19th and early 20th centuries. The instability of vinyl alcohol meant that traditional

esterification methods were not viable for producing vinyl esters.[1] This challenge spurred

chemists to explore alternative synthetic routes.

One of the earliest and most significant breakthroughs was the direct vinylation of carboxylic

acids using acetylene. In 1912, German chemist Fritz Klatte successfully synthesized vinyl

acetate by passing acetylene through acetic acid in the presence of a mercury salt catalyst.
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This pioneering work, for which Klatte received a patent in 1913, laid the foundation for the

industrial production of vinyl acetate and, subsequently, polyvinyl acetate (PVAc).[1]

Another early approach involved the reaction of acetaldehyde, the tautomer of vinyl alcohol,

with acetic anhydride. In 1958, Arthur W. Schnizer patented a method that utilized a

benzenesulfonic acid catalyst to produce vinyl acetate from these precursors with high

conversion rates.[1] That same year, a process was developed to form ethylidene diacetate

from the same reactants, which was then converted to vinyl acetate.[1]

The timeline below highlights some of the key milestones in the early discovery and

development of vinyl esters:

Timeline of Early Vinyl Ester Development
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Year Key Development
Researchers/Comp
any

Significance

1912

First synthesis of vinyl

acetate from

acetylene and acetic

acid.

Fritz Klatte

Foundational

discovery for the vinyl

ester industry.

1913

Patent granted for the

synthesis of polyvinyl

chloride (PVC) from

vinyl chloride, a

related vinyl

monomer.[2]

Fritz Klatte

Demonstrated the

potential for

polymerization of vinyl

compounds.

1935

Synthesis of vinyl

acetate from

acetylene and acetic

acid using a mercury

catalyst, proceeding

through an ethylidene

diacetate

intermediate.[1]

Erich Rabald at C. F.

Böhringer & Söhne

Refinement of the

acetylene-based

synthesis route.

1958

Patented process for

vinyl acetate synthesis

from acetaldehyde

and acetic anhydride

using a

benzenesulfonic acid

catalyst.[1]

Arthur W. Schnizer

(Celanese)

Provided an

alternative synthesis

pathway to the

acetylene route.

1958

Development of a

process to convert

ethylidene diacetate to

vinyl acetate.[1]

Shelby P. Sharp and

Alfred Steitz, Jr. (Pan

American Petroleum)

Further exploration of

non-acetylene-based

synthesis methods.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://nanoient.org/upload/pdf/nciset37.pdf
https://www.acs.org/molecule-of-the-week/archive/v/vinyl-acetate/vinyl-acetate-synthesis.html
https://www.acs.org/molecule-of-the-week/archive/v/vinyl-acetate/vinyl-acetate-synthesis.html
https://www.acs.org/molecule-of-the-week/archive/v/vinyl-acetate/vinyl-acetate-synthesis.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Broadening the Family: The Advent of Higher Vinyl
Esters
While vinyl acetate was the first to be commercialized, the mid-20th century saw a growing

interest in the synthesis of a wider range of vinyl esters with tailored properties. A key

innovation in this era was the development of the vinyl interchange or transvinylation reaction.

This method involves the reaction of vinyl acetate with a carboxylic acid in the presence of a

mercury or palladium catalyst, leading to the formation of a new vinyl ester and acetic acid.

This process proved to be a versatile and less hazardous alternative to the high-pressure

acetylene-based methods for producing higher vinyl esters.

This opened the door to the synthesis of a variety of vinyl esters, including:

Vinyl Propionate: Produced by the addition of propionic acid to acetylene, it is used in the

production of poly(vinyl propionate) and various copolymers for paints and coatings.[3]

Vinyl Laurate: Synthesized via the vinyl interchange reaction between vinyl acetate and

lauric acid.[4]

Vinyl Stearate and other Fatty Acid Vinyl Esters: These long-chain vinyl esters found

applications as plasticizers and in the formulation of specialty polymers.

From Monomers to High-Performance Resins: The
Rise of Vinyl Ester Resins
A significant evolution in vinyl ester technology was the development of vinyl ester resins, first

introduced commercially in the early 1960s.[5] These thermosetting resins are typically

produced by the esterification of an epoxy resin with an unsaturated monocarboxylic acid, such

as acrylic acid or methacrylic acid. The resulting product is then dissolved in a reactive diluent,

most commonly styrene, to create a low-viscosity resin that can be easily processed.

The key advantage of vinyl ester resins is that they combine the desirable properties of both

epoxy and polyester resins. They offer the excellent mechanical strength and thermal stability

of epoxies, coupled with the faster curing times and lower cost of polyesters. This unique

combination of properties has led to their widespread use in demanding applications, including:
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Corrosion-resistant tanks and pipes in the chemical industry.[5]

Marine applications, such as boat hulls, due to their excellent water resistance.

High-strength composite materials for the aerospace and automotive industries.

Experimental Protocols: A Look at Historical
Synthesis Methods
The following sections provide detailed methodologies for key historical experiments in the

synthesis of vinyl esters, extracted from seminal patents and publications.

Synthesis of Vinyl Acetate from Acetylene (Based on
early 20th-century methods)
This process describes the liquid-phase vinylation of acetic acid with acetylene.

Reactants:

Glacial Acetic Acid

Acetylene Gas

Mercury(II) salt (e.g., Mercury(II) acetate) as a catalyst.

Apparatus: A reaction vessel equipped with a gas inlet, a stirrer, a thermometer, and a reflux

condenser.

Procedure:

The reaction vessel is charged with glacial acetic acid and the mercury salt catalyst.

The mixture is heated to the reaction temperature, typically in the range of 70-100°C.

A stream of acetylene gas is bubbled through the reaction mixture with vigorous stirring.

The reaction is exothermic, and the temperature is controlled by cooling.
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The vinyl acetate product is continuously removed from the reaction mixture by distillation.

Unreacted acetylene is recycled back into the reactor.

Synthesis of Higher Vinyl Esters via Vinyl Interchange
(Transvinylation)
This protocol outlines a general procedure for the synthesis of vinyl esters from vinyl acetate

and a carboxylic acid.

Reactants:

Vinyl Acetate (in excess)

Carboxylic Acid (e.g., Lauric Acid, Stearic Acid)

Mercury(II) acetate as a catalyst.

Sulfuric acid as a co-catalyst.

Apparatus: A round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a

thermometer.

Procedure:

The carboxylic acid is dissolved in an excess of vinyl acetate in the reaction flask.

Mercury(II) acetate is added to the mixture.

A catalytic amount of concentrated sulfuric acid is carefully added.

The reaction mixture is heated to reflux with constant stirring for several hours.

The reaction is monitored for the formation of the desired vinyl ester.

Upon completion, the catalyst is neutralized (e.g., with sodium acetate).

Excess vinyl acetate and the by-product acetic acid are removed by distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The resulting crude vinyl ester is purified by vacuum distillation.

Quantitative Data: Properties of Early Vinyl Esters
and Resins
The following tables summarize key quantitative data for various vinyl esters and a typical vinyl

ester resin.

Table 1: Physical Properties of Selected Vinyl Ester Monomers

Vinyl Ester
Molecular
Formula

Molar Mass (
g/mol )

Boiling Point
(°C)

Density
(g/cm³)

Vinyl Acetate C₄H₆O₂ 86.09 72.7 0.934

Vinyl Propionate C₅H₈O₂ 100.12 95 0.917

Vinyl Laurate C₁₄H₂₆O₂ 226.36
142-143 @ 10

mmHg
0.866

Vinyl Stearate C₂₀H₃₈O₂ 310.51 165 @ 1 mmHg ~0.86

Table 2: Typical Properties of a Cured Bisphenol-A Based Vinyl Ester Resin

Property Value Test Method

Tensile Strength 60-80 MPa ISO 527 / ASTM D638

Tensile Modulus 2500-3500 MPa ISO 527 / ASTM D638

Tensile Elongation 3.5-6 % ISO 527 / ASTM D638

Flexural Strength 90-120 MPa ISO 178 / ASTM D790

Flexural Modulus 3000-4000 MPa ISO 178 / ASTM D790

Heat Deflection Temperature

(HDT)
95-105 °C ISO 75-2 / ASTM D648

Viscosity (liquid resin) 200-500 cps -
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Visualizing the Chemistry: Signaling Pathways and
Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key processes in the

synthesis of vinyl esters.

Figure 1: Synthesis of Vinyl Acetate from Acetylene
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Caption: Synthesis of Vinyl Acetate from Acetylene

Figure 2: Vinyl Interchange Reaction (Transvinylation)
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Caption: Vinyl Interchange Reaction (Transvinylation)
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Figure 3: General Synthesis of a Vinyl Ester Resin
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Caption: General Synthesis of a Vinyl Ester Resin

Conclusion
The discovery and development of vinyl esters mark a pivotal chapter in the history of polymer

chemistry. From the initial synthesis of vinyl acetate using acetylene to the sophisticated

production of high-performance vinyl ester resins, this class of materials has continuously

evolved to meet the demands of modern technology. The early pioneering work of chemists like

Fritz Klatte, coupled with subsequent innovations such as the vinyl interchange reaction, has

provided a rich toolbox for the creation of polymers with a diverse range of properties. This

guide has provided a comprehensive overview of this history, supported by detailed

experimental protocols and quantitative data, to serve as a valuable resource for researchers

and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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